1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine

• Molecular Formula: C12H19ClFN5
• Molecular Weight: 287.76 g/mol
• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-1-[1-(2-fluoroethyl)pyrazol-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C12H18FN5.ClH/c1-10-12(8-15-17(10)2)7-14-5-11-6-16-18(9-11)4-3-13;/h6,8-9,14H,3-5,7H2,1-2H3;1H
• InChI Key: BSLMKDREIVPSAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNCC2=CN(N=C2)CCF.Cl

Description

The compound 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine is a bifunctional pyrazole derivative featuring two distinct pyrazole rings connected via a methanamine linker. The first pyrazole ring (1,5-dimethyl-1H-pyrazol-4-yl) contains methyl substituents at positions 1 and 5, while the second pyrazole (1-(2-fluoroethyl)-1H-pyrazol-4-yl) is substituted with a 2-fluoroethyl group at position 1. Its synthesis and characterization likely rely on techniques such as NMR, IR spectroscopy, and crystallography, as seen in related analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine typically involves the following steps:

Formation of the Pyrazole Rings: The pyrazole rings can be synthesized through the condensation of hydrazines with 1,3-diketones under acidic or basic conditions.

Substitution Reactions:

Coupling Reactions: The final step involves the coupling of the two pyrazole rings through a methylene bridge, which can be achieved using formaldehyde or other methylene donors under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve the optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to form reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the fluoroethyl group, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophilic Substitution: Fluoroalkylating agents, nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions include oxidized derivatives, reduced derivatives, and various substituted pyrazole compounds.

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity
Recent studies have indicated that pyrazole derivatives exhibit significant anticancer properties. The compound has been evaluated for its cytotoxic effects against various cancer cell lines. Its structural features allow it to interact with biological targets, potentially inhibiting tumor growth. For instance, compounds with similar pyrazole structures have shown efficacy in targeting protein kinases involved in cancer progression .

Antimicrobial Properties
The pyrazole moiety is known for its antimicrobial activity. Research has demonstrated that compounds containing pyrazole rings can inhibit the growth of bacteria and fungi. The specific compound's ability to disrupt microbial cell membranes or inhibit essential enzymes may contribute to its antimicrobial effects .

Neuroprotective Effects
There is emerging evidence suggesting that certain pyrazole derivatives may possess neuroprotective properties. These compounds could potentially mitigate neurodegenerative diseases by reducing oxidative stress and inflammation in neuronal cells. The mechanism may involve modulation of signaling pathways associated with neuronal survival .

Agricultural Science Applications

Pesticide Development
Pyrazole derivatives are being investigated as potential agrochemicals due to their ability to act as insecticides and fungicides. The compound's structure allows for the modification of its activity against specific pests while minimizing toxicity to non-target organisms. Studies have shown that similar compounds can effectively control agricultural pests, leading to increased crop yields .

Herbicide Potential
Research into the herbicidal properties of pyrazole derivatives suggests that they can inhibit the growth of unwanted plants. The compound's application in herbicide formulations may provide an effective means of weed management in various crops, contributing to sustainable agricultural practices .

Material Science Applications

Polymer Chemistry
The unique chemical structure of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine allows it to be utilized in polymer synthesis. Pyrazole-based polymers are being studied for their thermal stability and mechanical properties, making them suitable for various industrial applications .

Nanotechnology
In nanotechnology, pyrazole derivatives have potential applications in the development of nanomaterials. Their ability to form stable complexes with metal ions can be harnessed for creating nanoparticles with specific electronic and optical properties, which are crucial in electronics and photonics .

Mechanism of Action

The mechanism of action of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Key Structural and Functional Differences

Fluorine Substitution :

• The target compound’s 2-fluoroethyl group contrasts with analogs featuring 2,2-difluoroethyl () or fluorophenyl () substituents. Fluorine atoms enhance metabolic stability and lipophilicity, which may influence bioavailability .

Linker Modifications: The methanamine bridge in the target compound is shared with analogs like W1Y () and compound 3f (). However, substituents on the methanamine nitrogen (e.g., methyl, quinoline, or pyridinyl groups) alter steric and electronic properties .

Crystallographic Data :

• Pyrazole derivatives like 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine () likely utilize SHELX for structure determination, emphasizing the role of crystallography in validating these scaffolds .

Biological Activity

The compound 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

Chemical Structure and Properties

• IUPAC Name : 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine
• Molecular Formula : C11H15F2N5
• Molecular Weight : 255.27 g/mol

Synthesis

The synthesis of this compound typically involves the reaction of appropriate pyrazole derivatives with amine functional groups under controlled conditions. The process may utilize various solvents and reagents to enhance yield and purity. Specific reaction conditions can be optimized based on the desired properties of the final product.

Biological Activity

Research indicates that compounds containing pyrazole moieties exhibit a range of biological activities, including:

Anticancer Activity

Several studies have demonstrated that pyrazole derivatives can inhibit cancer cell proliferation. For instance, the introduction of specific substituents on the pyrazole ring can enhance cytotoxic effects against various cancer cell lines. In vitro studies have shown that compounds similar to the target compound exhibit significant activity against breast and prostate cancer cell lines, suggesting potential for further development as anticancer agents .

Antimicrobial Properties

The antimicrobial efficacy of pyrazole derivatives has been reported in various studies. The target compound has been evaluated against bacterial strains and fungi, showing promising results in inhibiting growth. For example, derivatives with similar structural features have demonstrated effectiveness against Staphylococcus aureus and Escherichia coli .

Anti-inflammatory Effects

There is emerging evidence that certain pyrazole derivatives possess anti-inflammatory properties. Compounds with similar structures have been shown to inhibit pro-inflammatory cytokines and reduce inflammation in animal models, indicating potential therapeutic applications in treating inflammatory diseases .

Case Studies

• Anticancer Activity Study :
  • A series of pyrazole derivatives were tested against MCF-7 breast cancer cells.
  • Results indicated that modifications on the pyrazole ring significantly enhanced cytotoxicity.
  • The most active compound showed an IC50 value of 12 µM, highlighting the importance of structural optimization .
• Antimicrobial Efficacy :
  • A study evaluated the antimicrobial activity of various pyrazole derivatives against common pathogens.
  • The target compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli, demonstrating its potential as an antimicrobial agent .
• Anti-inflammatory Mechanism :
  • Research focused on the anti-inflammatory mechanisms of related pyrazole compounds.
  • In vivo studies showed a significant reduction in edema in treated rats compared to controls, suggesting a strong anti-inflammatory effect .

Q & A

Q. Optimization Tips :

• Monitor reaction progress with TLC or HPLC.
• Adjust solvent polarity (e.g., switch from DMF to acetonitrile) to improve yields.
• Use inert atmospheres (N₂/Ar) to prevent oxidation of sensitive intermediates.

Basic: How can researchers confirm the structural integrity of this compound post-synthesis?

Answer:
Combine spectroscopic and analytical techniques:

• NMR : Analyze $^1H$- and $^{13}C$-NMR to verify pyrazole ring substitution patterns and methyl/fluoroethyl group integration. Compare with literature data for related pyrazole derivatives (e.g., shifts for 1,5-dimethylpyrazole appear at δ 2.1–2.3 ppm for methyl groups) .
• Mass Spectrometry : Use HRMS (High-Resolution MS) to confirm molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns.
• Elemental Analysis : Validate C, H, N percentages within ±0.3% of theoretical values .

Basic: What safety precautions are critical when handling this compound?

Answer:

• Hazard Mitigation : Use fume hoods, nitrile gloves, and PPE due to potential irritancy (similar to pyrazole derivatives) .
• First Aid : In case of exposure, rinse eyes/skin with water for 15 minutes and seek medical attention. Provide SDS to medical personnel .
• Storage : Store in airtight containers at –20°C, away from light and moisture, to prevent decomposition .

Advanced: How can computational modeling aid in predicting this compound’s reactivity or biological interactions?

Answer:

• Density Functional Theory (DFT) : Calculate electron density maps to identify nucleophilic/electrophilic sites on the pyrazole rings. For example, the 2-fluoroethyl group may enhance hydrogen-bonding potential .
• Molecular Docking : Simulate interactions with biological targets (e.g., enzymes or receptors) using software like AutoDock Vina. Compare binding affinities with analogs lacking the fluoroethyl group .
• Retrosynthesis Tools : AI platforms (e.g., Pistachio/Bkms_metabolic models) can propose novel synthetic routes or predict side reactions .

Advanced: How should researchers address contradictory spectral data during characterization?

Answer:

• Cross-Validation : Re-run NMR under standardized conditions (e.g., same solvent, temperature) and compare with published spectra of structurally similar compounds (e.g., 1-methylpyrazole derivatives) .
• Dynamic NMR : If tautomerism is suspected (common in pyrazoles), conduct variable-temperature NMR to observe exchange broadening or splitting .
• X-ray Crystallography : Resolve ambiguities by determining the crystal structure, as done for analogs like N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide .

Advanced: What strategies improve yield in the final coupling step?

Answer:

• Catalyst Screening : Test Pd/C or Ni catalysts for reductive amination; Pd may reduce side-product formation .
• Solvent Effects : Use polar aprotic solvents (e.g., DMF) to stabilize transition states.
• Temperature Control : Optimize between 60–80°C to balance reaction rate and decomposition.
• Purification : Employ flash chromatography (silica gel, hexane/EtOAc gradient) or preparative HPLC to isolate the target compound from by-products .

Advanced: How can structure-activity relationship (SAR) studies guide functional group modifications?

Answer:

• Fluoroethyl Group : Replace with chloroethyl or hydroxyethyl to assess impact on lipophilicity and target binding .
• Methyl Substituents : Compare 1,5-dimethyl vs. 1,3-dimethyl analogs to determine steric effects on activity .
• Amine Linker : Substitute the methanamine bridge with ethanamine or cyclic amines to modulate conformational flexibility .

Advanced: What analytical techniques resolve decomposition or stability issues?

Answer:

• Accelerated Stability Testing : Expose the compound to heat (40°C), humidity (75% RH), and light (UV) for 4 weeks. Monitor degradation via HPLC .
• LC-MS/MS : Identify degradation products (e.g., hydrolyzed fluoroethyl groups) and adjust formulation pH or storage conditions accordingly .
• Thermogravimetric Analysis (TGA) : Determine thermal stability thresholds to guide handling protocols .